Cas no 1805496-50-7 (Ethyl 4-chloro-2-cyano-6-formylphenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-6-formylphenylacetate
• CAS No: 1805496-50-7
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4945777
• Update Time: 2025-05-19

Ethyl 4-chloro-2-cyano-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-6-formylphenylacetate

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)5-11-8(6-14)3-10(13)4-9(11)7-15/h3-4,7H,2,5H2,1H3
• InChI Key： NBMZGCIFBFIIRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C=O)C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-chloro-2-cyano-6-formylphenylacetate

Ethyl 4-chloro-2-cyano-6-formylphenylacetate (CAS No. 1805496-50-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-2-cyano-6-formylphenylacetate (CAS No. 1805496-50-7) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a phenyl ring substituted with a chloro group, a cyano group, and a formyl group, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure imparts distinct reactivity that is highly advantageous in medicinal chemistry. The presence of the formyl group (CHO) allows for further functionalization via condensation reactions, while the cyano group (CN) can participate in nucleophilic addition reactions. Additionally, the chloro substituent (Cl) on the aromatic ring enhances electrophilic aromatic substitution reactions, making it an excellent precursor for constructing more complex scaffolds.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the 4-chloro-2-cyano-6-formylphenylacetate moiety. Researchers have leveraged its structural versatility to develop molecules with diverse biological activities. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. These findings underscore the importance of this intermediate in drug discovery efforts.

The synthesis of Ethyl 4-chloro-2-cyano-6-formylphenylacetate typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These approaches highlight the compound's significance as a synthetic target in industrial and academic settings.

Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl 4-chloro-2-cyano-6-formylphenylacetate can be optimized for pharmaceutical applications. Molecular modeling studies have identified key interactions between this intermediate and biological targets, providing insights into its mechanism of action. Such insights are critical for designing next-generation drugs with improved efficacy and reduced side effects.

The compound's role extends beyond its use as a mere intermediate; it also serves as a platform for exploring novel synthetic pathways. For example, researchers have investigated its transformation into heterocyclic compounds through cyclization reactions, expanding its utility in generating structurally diverse libraries for high-throughput screening.

The demand for high-quality intermediates like Ethyl 4-chloro-2-cyano-6-formylphenylacetate continues to grow in parallel with the expansion of pharmaceutical research and development. Manufacturers specializing in fine chemicals have refined their processes to ensure consistent supply and meet stringent quality standards. This reliability is essential for maintaining seamless workflows in drug discovery programs worldwide.

In conclusion, Ethyl 4-chloro-2-cyano-6-formylphenylacetate (CAS No. 1805496-50-7) represents a cornerstone in modern pharmaceutical synthesis. Its structural attributes and synthetic flexibility make it indispensable for developing innovative therapeutic solutions. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery initiatives across multiple therapeutic domains.